Cas no 158264-69-8 (2-Butanone,4-(4,5-dihydro-2-oxazolyl)-)
158264-69-8 structure
Product Name:2-Butanone,4-(4,5-dihydro-2-oxazolyl)-
CAS No:158264-69-8
MF:C7H11NO2
MW:141.167742013931
CID:108070
PubChem ID:45085623
Update Time:2025-04-18
2-Butanone,4-(4,5-dihydro-2-oxazolyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butanone,4-(4,5-dihydro-2-oxazolyl)-
- 2-Butanone, 4-(4,5-dihydro-2-oxazolyl)- (9CI)
- 158264-69-8
- 2-Butanone,4-(4,5-dihydro-2-oxazolyl)-(9ci)
-
- Inchi: 1S/C7H11NO2/c1-6(9)2-3-7-8-4-5-10-7/h2-5H2,1H3
- InChI Key: IXKLPIIKURUNNH-UHFFFAOYSA-N
- SMILES: O1CCN=C1CCC(C)=O
Computed Properties
- Exact Mass: 141.07903
- Monoisotopic Mass: 141.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7A^2
- XLogP3: -0.6
Experimental Properties
- PSA: 38.66
2-Butanone,4-(4,5-dihydro-2-oxazolyl)- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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